Cas no 64702-38-1 (2,6-Dimethyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one)

2,6-Dimethyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one structure
64702-38-1 structure
Product Name:2,6-Dimethyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
CAS No:64702-38-1
MF:C8H9N3O
MW:163.176561117172
CID:2792603
PubChem ID:71371442
Update Time:2025-04-21

2,6-Dimethyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
    • DTXSID00794376
    • 64702-38-1
    • SCHEMBL20881174
    • Inchi: 1S/C8H9N3O/c1-6-3-4-7-9-10(2)8(12)11(7)5-6/h3-5H,1-2H3
    • InChI Key: LBRUCTATKAHZAH-UHFFFAOYSA-N
    • SMILES: O=C1N(C)N=C2C=CC(C)=CN21

Computed Properties

  • Exact Mass: 163.074561919g/mol
  • Monoisotopic Mass: 163.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 35.9Ų
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